Cas no 597545-23-8 (2-((5-Ethyl-1,3,4-oxadiazol-2-yl)thio)acetic acid)

• Product Name: 2-((5-Ethyl-1,3,4-oxadiazol-2-yl)thio)acetic acid
• CAS No: 597545-23-8
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• MDL: MFCD03923624
• CID: 877864
• Update Time: 2026-04-29

2-((5-Ethyl-1,3,4-oxadiazol-2-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((5-Ethyl-1,3,4-oxadiazol-2-yl)thio)acetic acid
• (5-Ethyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetic acid
• 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetic acid
• HMS1703J14

• MDL： MFCD03923624
• Inchi： InChI=1S/C6H8N2O3S/c1-2-4-7-8-6(11-4)12-3-5(9)10/h2-3H2,1H3,(H,9,10)
• InChI Key： GJCMPTMRMSGIAX-UHFFFAOYSA-N
• SMILES： CCC1=NN=C(O1)SCC(=O)O

Computed Properties

• Exact Mass: 188.02600
• Monoisotopic Mass: 188.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.42
• Boiling Point: 374.2°C at 760 mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.564
• PSA: 101.52000
• LogP: 0.80870

2-((5-Ethyl-1,3,4-oxadiazol-2-yl)thio)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-((5-Ethyl-1,3,4-oxadiazol-2-yl)thio)acetic acid

2-((5-Ethyl-1,3,4-Oxadiazol-2-yl)thio)acetic Acid: A Comprehensive Overview

The compound 2-((5-Ethyl-1,3,4-Oxadiazol-2-yl)thio)acetic Acid, identified by the CAS number 597545-23-8, is a chemically synthesized organic compound with a unique structure and versatile applications. This compound belongs to the class of thioacetates, which are known for their role in various chemical reactions and biological processes. The molecule consists of a thioether group attached to an oxadiazole ring and an acetic acid moiety, making it a valuable intermediate in organic synthesis.

The oxadiazole ring in this compound is a five-membered heterocyclic structure containing two nitrogen atoms and one oxygen atom. This ring system is highly reactive due to its aromaticity and electron-deficient nature, making it a key component in numerous chemical transformations. The ethyl group attached to the oxadiazole ring further enhances the compound's stability and reactivity. The thioether linkage (sulfur atom connecting the oxadiazole ring to the acetic acid group) plays a critical role in determining the compound's physical and chemical properties.

Recent studies have highlighted the potential of 2-((5-Ethyl-1,3,4-Oxadiazol-2-yl)thio)acetic Acid in various fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound has been explored as a precursor for synthesizing bioactive molecules with anti-inflammatory, antifungal, and anticancer properties. Its ability to form stable complexes with metal ions has also made it a promising candidate for drug delivery systems.

In agrochemical research, the compound has shown potential as a herbicide and fungicide due to its ability to inhibit key enzymatic pathways in plants and pathogens. Scientists have reported that the sulfur-containing group in this compound enhances its bioavailability and efficacy when applied to agricultural crops. Furthermore, its compatibility with various soil types and environmental conditions makes it an attractive option for sustainable agricultural practices.

The synthesis of 2-((5-Ethyl-1,3,4-Oxadiazol-2-yl)thio)acetic Acid involves a multi-step process that typically begins with the preparation of the oxadiazole derivative. This is followed by sulfurization using appropriate reagents to form the thioether linkage. The final step involves acidification to yield the desired product. Researchers have optimized this synthesis pathway to improve yield and purity, making it more feasible for large-scale production.

One of the most significant advancements in recent years is the use of green chemistry principles in synthesizing this compound. By employing eco-friendly solvents and catalysts, chemists have been able to reduce waste generation and energy consumption during the production process. This not only aligns with global sustainability goals but also lowers production costs, making the compound more accessible for various applications.

In terms of physical properties, 2-((5-Ethyl-1,3,4-Oxadiazol-2-yl)thio)acetic Acid is typically a white crystalline solid with a melting point of approximately 180°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both aqueous and organic reaction systems.

The compound's stability under various conditions has been extensively studied. It is found to be stable under neutral and slightly acidic conditions but undergoes hydrolysis under strong alkaline conditions. This behavior is crucial for its application in controlled-release formulations where stability over time is essential.

In conclusion, 2-((5-Ethyl-1,3,4-Oxadiazol-2-yl)thio)acetic Acid (CAS No: 597545-23-) is a versatile compound with a wide range of applications across different industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.